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Compound of Interest

Compound Name: Temik

Cat. No.: B8807991

For Immediate Reference: Essential Safety and Logistical Information for Researchers,
Scientists, and Drug Development Professionals

This document provides critical, step-by-step guidance for the safe handling and disposal of
Temik (active ingredient: aldicarb), a highly toxic carbamate pesticide. Adherence to these
protocols is imperative to ensure personal safety and prevent environmental contamination in a
laboratory setting.

Personal Protective Equipment (PPE): Your First
Line of Defense

When handling Temik, a comprehensive PPE strategy is non-negotiable. The following table
summarizes the required and recommended equipment. All PPE should be inspected for
integrity before each use and replaced if damaged.[1]
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Minimum Required

Recommended for

Body Part ) ) o Material/Standard
PPE High-Risk Activities
, » Silver Shield®/4H® .
Disposable nitrile Nitrile, Neoprene,
) gloves under
Hands gloves (double-gloving ] o Tychem® BR, CSM,
disposable nitrile )
recommended)[2] TK or equivalent[3]
gloves
Chemical safety )
o Chemical splash ANSI z87.1
Eyes glasses with side les[21[5] d[5]
oggles approve
shields[4][5] 9099 PP
Not required for low- ]
] o Face shield worn over ~ ANSI Z87.1
Face quantity handling in a
] safety goggles[2][5] approved[5]
ventilated hood
Long-sleeved lab ) ] Cotton overalls
Chemical-resistant
Body coat, long pants, and buttoned to the neck

closed-toe shoes[2]

apron or coveralls[6]

and wrist[6]

Respiratory

Required if handling
outside of a certified

chemical fume hood

Half-facepiece
respirator with dust

cartridge or canister[6]

NIOSH/MSHA
approved[4]

Operational Plan: Step-by-Step Handling

Procedures

Strict adherence to the following procedures is crucial to minimize the risk of exposure.

e Preparation and Training:

o All personnel must receive training on the hazards of Temik and the specific procedures

for safe handling, storage, and disposal.[3][6]

o Ensure an emergency eyewash station and safety shower are readily accessible.[3][6]

o Obtain an emergency supply of atropine tablets (0.6 mg), though they should only be

administered under the direction of a medical professional.[6]
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e Handling in the Laboratory:

o Always handle Temik in a well-ventilated area, preferably within a certified chemical fume
hood.

o Do not work alone when handling highly toxic substances like Temik.
o Avoid creating dust.[6]

o Wash hands thoroughly with soap and water before eating, drinking, smoking, or using the
toilet.[7][8]

e Storage:

o Store Temik in its original, tightly sealed container in a cool, dry, and well-ventilated area.

[417]

o The storage area must be locked and inaccessible to unauthorized personnel, children,
and animals.[6][8]

o Do not store with food, feed, or other reactive chemicals.[4][8]
Emergency Response and Disposal Plan
Immediate and decisive action is critical in the event of an exposure or spill.

Exposure Protocol:
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Exposure Route

Immediate Action

Skin Contact

Immediately remove contaminated clothing.[6]
[7] Wash the affected area thoroughly with soap
and water.[6][7] Seek immediate medical

attention.[6]

Eye Contact

Immediately flush eyes with copious amounts of
water for at least 15 minutes.[3][6] Seek

immediate medical attention.[6]

Move the individual to fresh air at once.[6] If

breathing has stopped, begin artificial

Inhalation o
respiration (do not use mouth-to-mouth).[6]
Seek immediate medical attention.[6]
Do NOT induce vomiting. Wash out the mouth
Ingestion with water.[6] Seek immediate medical attention.
[6]
Spill Cleanup:

Evacuate and Secure: Immediately evacuate the area and restrict access.

e Personal Protection: Don appropriate PPE, including respiratory protection, before re-

entering the spill area.

« Containment: Prevent the spill from spreading or entering drains by using an absorbent

material like clay granules or sand.[6][9]

o Cleanup: Carefully sweep or scoop up the absorbed material and place it into a designated,

labeled, and sealed container for hazardous waste.[6]

» Decontamination: Clean the spill area with a detergent and water solution. Absorb the

cleaning solution with an inert material and place it in the hazardous waste container.[6]

Disposal Plan:
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All Temik waste, including empty containers and contaminated PPE, is considered hazardous
waste.

e Segregation: Do not mix Temik waste with other waste streams.

» Containerization: Place all contaminated materials (e.g., gloves, absorbent pads, empty
containers) in a clearly labeled, leak-proof hazardous waste container.[10][11]

e Labeling: The container must be labeled as "Hazardous Waste" and include the chemical
name (Aldicarb).

e Removal: Arrange for disposal through your institution's Environmental Health and Safety
(EHS) office or a licensed hazardous waste disposal contractor.[12] Federal, state, and local
regulations for hazardous waste disposal must be strictly followed.[4]

Visualizing Safety Workflows

To further clarify procedural logic, the following diagrams illustrate key safety workflows.
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Temik Incident Occurs
(Spill or Exposure)

Personal Exposure

Seek Immediate
Medical Attention

Report Incident to Supervisor/EHS
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Generation of Temik Waste
(Empty Containers, Contaminated PPE, Spill Debris)

Contact Institutional EHS for
Waste Pickup Request

Disposal by Licensed
Hazardous Waste Vendor

Click to download full resolution via product page
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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